Cas no 20169-61-3 (2H-Azepine, 3,4,5,6-tetrahydro-7-[(phenylmethyl)thio]-)

• Product name: 2H-Azepine, 3,4,5,6-tetrahydro-7-[(phenylmethyl)thio]-
• CAS No: 20169-61-3
• MF: C₁₃H₁₇NS
• MW: 219.34578204155
• CID: 1391118

2H-Azepine, 3,4,5,6-tetrahydro-7-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepine, 3,4,5,6-tetrahydro-7-[(phenylmethyl)thio]-

• Inchi： 1S/C13H17NS/c1-3-7-12(8-4-1)11-15-13-9-5-2-6-10-14-13/h1,3-4,7-8H,2,5-6,9-11H2
• InChI Key： FNXOAXMDQFJMIG-UHFFFAOYSA-N
• SMILES： N1=C(SCC2=CC=CC=C2)CCCCC1

Computed Properties

• Exact Mass: 219.10831

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 140-145 °C(Press: 7 Torr)
• PSA: 12.36
• pka: 7.17±0.20(Predicted)